2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine is a chemical compound that belongs to the class of morpholine derivatives. It has been studied for its potential applications in scientific research, particularly in the field of drug discovery and development.
Mechanism of Action
The exact mechanism of action of 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine is not fully understood. However, it is believed to inhibit the activity of enzymes by binding to their active sites. This leads to a decrease in enzyme activity and subsequently, a decrease in disease progression.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine exhibits anti-cancer, anti-inflammatory, and anti-platelet effects. It has also been found to have a positive effect on the cardiovascular system by reducing blood pressure and improving blood flow. However, further studies are required to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, its limited availability and high cost may pose a challenge for researchers. Additionally, the compound's stability and solubility may also affect its use in lab experiments.
Future Directions
Future research on 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine could focus on its potential as a drug candidate for specific diseases, such as cancer and cardiovascular disorders. Further studies could also investigate the compound's mechanism of action and potential side effects. Additionally, research could be conducted to optimize the synthesis method of this compound to make it more cost-effective and readily available for scientific research.
Conclusion:
In conclusion, 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine is a promising compound with potential applications in drug discovery and development. Its inhibitory activity against enzymes and positive effects on the cardiovascular system make it a potential candidate for the treatment of various diseases. However, further research is required to fully understand its mechanism of action, biochemical and physiological effects, and potential side effects.
Synthesis Methods
The synthesis of 2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine involves the reaction of 4-methoxybenzylamine with 3-(1H-pyrazol-1-yl)benzaldehyde in the presence of morpholine and acetic acid. The resulting product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine has been studied for its potential applications in drug discovery and development. It has been found to exhibit inhibitory activity against several enzymes, including tyrosine kinase and phosphodiesterase. This makes it a potential candidate for the treatment of various diseases, such as cancer and cardiovascular disorders.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]-4-[(3-pyrazol-1-ylphenyl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2/c1-26-21-8-6-18(7-9-21)15-22-17-24(12-13-27-22)16-19-4-2-5-20(14-19)25-11-3-10-23-25/h2-11,14,22H,12-13,15-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSBJJIKSAYRZTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2CN(CCO2)CC3=CC(=CC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxybenzyl)-4-[3-(1H-pyrazol-1-yl)benzyl]morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.